molecular formula C9H14ClNO4 B8397472 Ethyl 4-chloro-3-oxo-2-(propoxyimino)butanoate CAS No. 68401-25-2

Ethyl 4-chloro-3-oxo-2-(propoxyimino)butanoate

Cat. No.: B8397472
CAS No.: 68401-25-2
M. Wt: 235.66 g/mol
InChI Key: IMEHCGJFYQOSAS-UHFFFAOYSA-N
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Description

Ethyl 4-chloro-3-oxo-2-(propoxyimino)butanoate is a useful research compound. Its molecular formula is C9H14ClNO4 and its molecular weight is 235.66 g/mol. The purity is usually 95%.
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Properties

CAS No.

68401-25-2

Molecular Formula

C9H14ClNO4

Molecular Weight

235.66 g/mol

IUPAC Name

ethyl 4-chloro-3-oxo-2-propoxyiminobutanoate

InChI

InChI=1S/C9H14ClNO4/c1-3-5-15-11-8(7(12)6-10)9(13)14-4-2/h3-6H2,1-2H3

InChI Key

IMEHCGJFYQOSAS-UHFFFAOYSA-N

Canonical SMILES

CCCON=C(C(=O)CCl)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Ethyl 3-oxo-2-propoxyiminobutyrate (syn isomer, 15.4 g.) and sulfuryl chloride (10.6 g.) were dissolved in acetic acid (15.4 ml.), warmed at 35° to 40° C. for 10 minutes with stirring and then stirred at ambient temperature for additional 6 hours. The reaction mixture was poured into ice-water (200 ml.) and the resultant mixture was extracted twice with chloroform. The extract was washed with an aqueous solution of sodium chloride, twice a saturated aqueous solution of sodium bicarbonate and once with water in turn, dried over magnesium sulfate, and then evaporated to dryness under reduced pressure to give ethyl 4-chloro-3-oxo-2-propoxyiminobutyrate (syn isomer, 15.4 g.), oil.
Quantity
15.4 g
Type
reactant
Reaction Step One
Quantity
10.6 g
Type
reactant
Reaction Step One
Quantity
15.4 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
200 mL
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

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reactant
Reaction Step One
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Reaction Step One

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